Cas no 28417-99-4 (Oxetane-2-carboxylic acid methyl ester)

• Product Name: Oxetane-2-carboxylic acid methyl ester
• CAS No: 28417-99-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD18074101
• CID: 2131816
• PubChem ID: 53346602
• Update Time: 2024-10-30

Oxetane-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• oxetane-2-carboxylic acid methyl ester
• HT886
• FCH1174748
• OR309107
• METHYL OXETANE-2-CARBOXYLATE
• BS-48610
• SY323192
• SCHEMBL4914347
• AKOS015907451
• D96911
• DB-003754
• Methyloxetane-2-carboxylate
• MFCD18074101
• 28417-99-4
• Oxetane-2-carboxylic acid methyl ester

• MDL： MFCD18074101
• Inchi： 1S/C5H8O3/c1-7-5(6)4-2-3-8-4/h4H,2-3H2,1H3
• InChI Key： NKAIBMLFASVYLS-UHFFFAOYSA-N
• SMILES： O1CCC1C(=O)OC

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters